15,16-Deshydroxy 3-O-Benzyl Estetrol 17-Acetate
15,16-Deshydroxy 3-O-Benzyl Estetrol 17-Acetate
Brand Name:
Vulcanchem
CAS No.:
690996-25-9
VCID:
VC0118791
InChI:
InChI=1S/C27H30O3/c1-18(28)30-26-13-12-25-24-10-8-20-16-21(29-17-19-6-4-3-5-7-19)9-11-22(20)23(24)14-15-27(25,26)2/h3-7,9,11-13,16,23-26H,8,10,14-15,17H2,1-2H3/t23-,24-,25+,26-,27+/m1/s1
SMILES:
CC(=O)OC1C=CC2C1(CCC3C2CCC4=C3C=CC(=C4)OCC5=CC=CC=C5)C
Molecular Formula:
C₂₇H₃₀O₃
Molecular Weight:
402.53
15,16-Deshydroxy 3-O-Benzyl Estetrol 17-Acetate
CAS No.: 690996-25-9
Reference Standards
VCID: VC0118791
Molecular Formula: C₂₇H₃₀O₃
Molecular Weight: 402.53
| CAS No. | 690996-25-9 |
|---|---|
| Product Name | 15,16-Deshydroxy 3-O-Benzyl Estetrol 17-Acetate |
| Molecular Formula | C₂₇H₃₀O₃ |
| Molecular Weight | 402.53 |
| IUPAC Name | [(8R,9S,13S,14S,17R)-13-methyl-3-phenylmethoxy-6,7,8,9,11,12,14,17-octahydrocyclopenta[a]phenanthren-17-yl] acetate |
| Standard InChI | InChI=1S/C27H30O3/c1-18(28)30-26-13-12-25-24-10-8-20-16-21(29-17-19-6-4-3-5-7-19)9-11-22(20)23(24)14-15-27(25,26)2/h3-7,9,11-13,16,23-26H,8,10,14-15,17H2,1-2H3/t23-,24-,25+,26-,27+/m1/s1 |
| SMILES | CC(=O)OC1C=CC2C1(CCC3C2CCC4=C3C=CC(=C4)OCC5=CC=CC=C5)C |
| Synonyms | (17β)-3-(Phenylmethoxy)-estra-1,3,5(10),15-tetraen-17-ol Acetate; |
| PubChem Compound | 71315673 |
| Last Modified | Nov 11 2021 |
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